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protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Drug Profile: Avotaciclib

The table below summarizes the core identification and status information for Avotaciclib from the
DrugBank database [1].

Attribute

Details

Generic Name

Drug Type

Modality

Mechanism of
Action

Relevant
Clinical Trial

Avotaciclib [1]

Small Molecule [1]

Investigational [1]

Cyclin-dependent kinase 1 (CDK1) inhibitor [1]

NCT03579836 (Evaluation of Safety and Efficacy of BEY1107 [Avotaciclib] in
Monotherapy and Gemcitabine Combination in Patients With Pancreatic Cancer) [2]

[1]

Scientific and Clinical Context

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s3612582?utm_src=pdf-body
https://www.smolecule.com/products/s3612582?utm_src=pdf-interest
https://www.smolecule.com/products/s3612582?utm_src=pdf-body
https://www.smolecule.com/products/s3612582?utm_src=pdf-body
https://go.drugbank.com/drugs/DB16652
https://go.drugbank.com/drugs/DB16652
https://go.drugbank.com/drugs/DB16652
https://go.drugbank.com/drugs/DB16652
https://go.drugbank.com/drugs/DB16652
https://go.drugbank.com/salts/DBSALT003168
https://go.drugbank.com/drugs/DB16652
https://www.smolecule.com/products/s3612582?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Rationale for Targeting CDK1

CDK1 is a protein kinase that is crucial for cell cycle progression and is significantly upregulated in many
cancerous tissues compared to normal tissues [3]. Its high expression is closely correlated with survival rates
in multiple cancer types, making it a promising candidate for targeted therapy [3]. Avetaciclib's mechanism

as a CDK1 inhibitor aligns with this strategy.

Gemcitabine-Based Combinations in Oncology

The combination of gemcitabine with other agents is an established practice, particularly in pancreatic
cancer. A meta-analysis of randomized controlled trials showed that the combination of gemcitabine and
capecitabine (GemCap) significantly improved overall survival, progression-free survival, and tumor
response rates compared to gemcitabine alone, albeit with a higher incidence of Grade 3/4 toxicity [4]. This
provides a precedent for the potential efficacy of combining gemcitabine with another anti-cancer agent like

Avotaciclib.

Accessing Detailed Protocol Information

Since the specific dosing schedules, patient selection criteria, and detailed safety management plans for the
Avotaciclib and Gemcitabine combination are not available in the public domain, the most reliable source

for this information is the official clinical trial record.

¢ You can access the detailed study protocol, including the complete methodology, on
ClinicalTrials.gov by searching for the identifier NCT03579836 [2] [1].

Experimental Pathway and Workflow

The diagram below illustrates the key stages involved in the clinical investigation of a new drug combination

like Avotaciclib and Gemcitabine, from preclinical rationale to final analysis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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combination-with-gemcitabine-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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